Cas no 1259770-96-1 ((1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE)

• Product Name: (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE
• CAS No: 1259770-96-1
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5590742
• PubChem ID: 145708859
• Update Time: 2025-05-20

(1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE
• Benzenemethanamine, 2-bromo-α-butyl-6-fluoro-, (αS)-
• (S)-1-(2-BROMO-6-FLUOROPHENYL)PENTAN-1-AMINE
• 1259770-96-1
• Y12673

• Inchi： 1S/C11H15BrFN/c1-2-3-7-10(14)11-8(12)5-4-6-9(11)13/h4-6,10H,2-3,7,14H2,1H3/t10-/m0/s1
• InChI Key： NJCFPGOSXYMJJM-JTQLQIEISA-N
• SMILES： C1([C@H](CCCC)N)=C(F)C=CC=C1Br

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±25.0 °C(Predicted)
• pka: 8.38±0.10(Predicted)

Additional information on (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE

Chemical Profile of (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE (CAS No. 1259770-96-1)

The compound (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE, identified by the CAS number 1259770-96-1, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This amine derivative features a chiral center, making it a valuable candidate for the development of enantiomerically pure drugs. The presence of both bromine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, which can be exploited in drug design to enhance binding affinity and selectivity.

In recent years, the interest in fluorinated aromatic compounds has surged due to their ability to modulate metabolic stability and pharmacokinetic profiles of drugs. The 2-bromo-6-fluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to improve the bioavailability and reduce degradation rates of various therapeutic agents. This makes (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE a promising intermediate in the synthesis of novel pharmaceuticals targeting neurological and cardiovascular diseases.

Current research in medicinal chemistry highlights the role of chiral amines in developing selective serotonin reuptake inhibitors (SSRIs) and other neuropsychiatric drugs. The enantiomeric purity of (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE is crucial for ensuring the efficacy and safety of potential drug candidates. Studies have demonstrated that the (S)-enantiomer exhibits superior pharmacological activity compared to its (R)-counterpart, making it a preferred choice for further development.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and stereoselective reduction. Advanced synthetic methodologies, such as asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric excess. The use of transition metal catalysts, particularly palladium-based complexes, has shown great promise in facilitating these transformations while maintaining high selectivity.

Computational chemistry has also played a pivotal role in understanding the structural and electronic properties of (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE. Molecular modeling studies have provided insights into how the bromo and fluoro substituents influence the molecule's interactions with biological targets. These insights are invaluable for rational drug design, allowing researchers to optimize lead compounds before they enter preclinical testing.

In clinical settings, derivatives of this compound have been investigated for their potential antitumor and anti-inflammatory properties. The combination of fluorine and bromine atoms enhances the molecule's ability to cross cell membranes, making it an attractive candidate for targeted therapy. Preliminary studies suggest that compounds structurally related to (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE may inhibit key enzymes involved in cancer cell proliferation.

Furthermore, the growing field of drug discovery has seen an increased use of biocatalysis and enzymatic methods for synthesizing complex molecules like this one. Enzymes such as transaminases have been engineered to produce enantiomerically pure amines efficiently, reducing the need for harsh chemical conditions. This approach aligns with green chemistry principles, minimizing waste and energy consumption during drug synthesis.

The role of computational tools in predicting drug-likeness andADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) cannot be overstated. Software packages like Schrodinger's Maestro and MOE (Molecular Operating Environment) have been instrumental in evaluating the potential success of compounds like (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE in early-stage drug development. These tools allow researchers to identify promising candidates rapidly, saving time and resources in the long run.

As research continues to evolve, new applications for this compound are likely to emerge. The versatility of its structural features makes it a valuable building block for various therapeutic classes. Whether used as an intermediate or a lead compound itself, (1S)-1-(2-BROMO-6-FLUOROPHENYL)PENTYLAMINE represents a significant advancement in medicinal chemistry. Its unique properties offer a strong foundation for developing next-generation pharmaceuticals that address unmet medical needs.